Cas no 1361541-26-5 (3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361541-26-5
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4968162
• Update Time: 2025-10-30

3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-8-2-1-6(9(15)10(8)16)11-7(13(20,21)22)3-5(4-23-11)12(17,18)19/h1-4H
• InChI Key： GBAYUHZCYREEEL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C(F)(F)F)=CC(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 416
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine

Introduction to 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361541-26-5)

3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361541-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine and chlorine substituents introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine incorporates two key functional groups: trifluoromethyl (-CF₃) groups at the 3- and 5-positions of the pyridine ring, and a 2,3,4-trichlorophenyl substituent at the 2-position. The trifluoromethyl groups are renowned for their ability to enhance metabolic stability and lipophilicity in drug candidates, while the trichlorophenyl moiety contributes to strong binding interactions with biological targets. This combination of substituents makes the compound an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas. 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine has been investigated as a potential lead compound in the design of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The electron-withdrawing nature of the trifluoromethyl groups and the halogen-rich aromatic system contribute to favorable interactions with the active sites of these enzymes. Preliminary computational studies have suggested that this compound may exhibit potent inhibitory activity against certain kinases by modulating key binding residues.

Moreover, the compound's structural features have prompted exploration in other therapeutic domains. For instance, its ability to engage with multiple binding pockets in biological targets has made it a candidate for developing antimicrobial agents. The halogen atoms and fluorine substituents are known to disrupt bacterial cell membranes and interfere with essential metabolic processes. Recent studies have highlighted the potential of such halogenated pyridines in overcoming drug resistance mechanisms associated with bacterial pathogens. This underscores the versatility of 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine as a molecular scaffold for addressing emerging challenges in infectious diseases.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules that exhibit herbicidal and pesticidal properties. The presence of multiple halogen atoms enhances the compound's bioavailability and target specificity, making it a promising candidate for crop protection applications. Field trials are currently underway to evaluate its efficacy against various weed species while maintaining low toxicity towards non-target organisms. Such studies are crucial for developing sustainable agricultural solutions that align with global food security demands.

From a synthetic chemistry perspective, 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine presents an intriguing challenge due to its complex substitution pattern. Advanced synthetic methodologies involving cross-coupling reactions and palladium-catalyzed transformations have been employed to construct its core structure efficiently. The development of scalable synthetic routes is essential for enabling further structural optimization and large-scale production. Researchers are continuously refining synthetic strategies to improve yields and minimize byproduct formation, ensuring that this compound remains accessible for preclinical and clinical investigations.

The pharmacokinetic properties of 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine are another critical area of focus. Studies have demonstrated that the trifluoromethyl groups enhance binding affinity by increasing lipophilicity without compromising solubility. This balance is crucial for achieving optimal pharmacokinetic profiles in vivo. Additionally, metabolic stability assessments have revealed that this compound exhibits resistance to degradation by cytochrome P450 enzymes commonly found in human liver microsomes. Such stability suggests prolonged half-life upon administration, potentially reducing dosing frequency in therapeutic applications.

Future directions in the research of 3,5-Bis(trifluoromethyl)-2-(2,3,4-trichlorophenyl)pyridine include exploring its potential as an intermediate in drug discovery programs targeting neurological disorders. The compound's ability to cross the blood-brain barrier combined with its interaction capabilities with central nervous system receptors makes it an attractive candidate for neuropharmacological investigations. Preclinical models are being utilized to assess its behavioral effects and potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. These studies aim to uncover novel mechanisms of action that could lead to breakthrough treatments for neurological conditions.

In conclusion,3,5-Bis(trifluoromethyl) - ( ( 2,()33,()44 - trichlorophenyl)pyridine (CAS No . 1361541 -26 - 5 ) represents a significant advancement in medicinal chemistry with its unique structural features . Its multifaceted applications across pharmaceuticals , agrochemicals , and neurology underscore its importance as a versatile chemical entity . Continued research efforts will further elucidate its potential , paving the way for innovative therapeutics that address unmet medical needs . As our understanding of molecular interactions evolves , compounds like this will remain at forefronts of scientific discovery , driving progress toward healthier futures .